Cas no 16691-25-1 (Ethyl 5-phenyl-1,3,4-oxadiazole-2-carboxylate)

Ethyl 5-phenyl-1,3,4-oxadiazole-2-carboxylate is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a phenyl group at the 5-position and an ethyl ester moiety at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and materials science. The oxadiazole ring contributes to stability and bioactivity, while the ester group enhances reactivity for further functionalization. Its well-defined molecular framework makes it valuable for designing biologically active molecules, including potential antimicrobial or anti-inflammatory agents. The compound is typically synthesized via cyclization reactions, ensuring high purity and reproducibility for research and industrial use.
Ethyl 5-phenyl-1,3,4-oxadiazole-2-carboxylate structure
16691-25-1 structure
Product Name:Ethyl 5-phenyl-1,3,4-oxadiazole-2-carboxylate
CAS No:16691-25-1
MF:C11H10N2O3
MW:218.20870256424
MDL:MFCD03753690
CID:121822
PubChem ID:651752
Update Time:2025-05-28

Ethyl 5-phenyl-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-phenyl-1,3,4-oxadiazole-2-carboxylate
    • 1,3,4-Oxadiazole-2-carboxylicacid, 5-phenyl-, ethyl ester
    • 2-carboxyethyl-5-phenyl-1,3,4-oxadiazole
    • 2-Ethoxycarbonyl-5-phenyl-1,3,4-oxadiazol
    • 2-Phenyl-1.3.4-oxdiazol-carbonsaeure-(5)-aethylester
    • 5-phenyl-[1,3,4]oxadiazole-2-carboxylic acid ethyl ester
    • 5-Phenyl-1,3,4-oxdiazol-2-carbonsaeure-aethylester
    • ethyl 5-phenyl-[1,3,4]oxadiazole-2-carboxylate
    • F2135-0672
    • AKOS000676850
    • Z235463238
    • SY110100
    • DTXSID70349534
    • 1,3,4-Oxadiazole-2-carboxylic acid, 5-phenyl-, ethyl ester
    • MFCD03753690
    • EN300-31948
    • SMR000006060
    • 16691-25-1
    • HMS1498I15
    • ChemDiv3_008991
    • AB15855
    • A849478
    • Ethyl 5-phenyl-1,3,4-oxadiazole-2-carboxylate, AldrichCPR
    • SCHEMBL114885
    • REGID_for_CID_651752
    • MLS000031174
    • 5-phenyl[1,3,4]oxadiazole-2-carboxylic acid ethyl ester
    • TS-00479
    • IHWHTIPPAPNKLN-UHFFFAOYSA-N
    • CS-10435
    • IDI1_026901
    • HMS2371B12
    • cid_651752
    • BRD-K25949213-001-01-5
    • MLS-0005661.0001
    • 5-PHENYL-1,3,4-OXADIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
    • CHEMBL1303911
    • BDBM45787
    • DB-370472
    • MDL： MFCD03753690
    • Inchi： 1S/C11H10N2O3/c1-2-15-11(14)10-13-12-9(16-10)8-6-4-3-5-7-8/h3-7H,2H2,1H3
    • InChI Key： IHWHTIPPAPNKLN-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)OCC)=NN=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 218.06900
  • Monoisotopic Mass: 218.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 65.2Ų

Experimental Properties

  • PSA: 65.22000
  • LogP: 1.91330

Ethyl 5-phenyl-1,3,4-oxadiazole-2-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl 5-phenyl-1,3,4-oxadiazole-2-carboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:16691-25-1)ETHYL 5-PHENYL-1,3,4-OXADIAZOLE-2-CARBOXYLATE
Order Number:sfd351
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:16691-25-1)ETHYL 5-PHENYL-1,3,4-OXADIAZOLE-2-CARBOXYLATE
sfd351
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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